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Compound of Interest

Compound Name: 2-O-Acetyl-20-hydroxyecdysone

Cat. No.: B1245097 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the use of 2-O-Acetyl-20-hydroxyecdysone, including

detailed operational and disposal plans.

While the Safety Data Sheet (SDS) for 2-O-Acetyl-20-hydroxyecdysone states that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS),

it remains the user's responsibility to implement safe handling practices based on the specific

conditions of use.[1] Adherence to standard laboratory safety protocols is crucial to minimize

any potential risks.

Key Compound Information:
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Property Value Source

Synonyms
β-Ecdysone 2-acetate, 20-

Hydroxyecdysone 2-acetate
[2]

CAS Number 19536-25-5 [1][2]

Molecular Formula C₂₉H₄₆O₈ [2][3]

Molecular Weight 522.7 g/mol [2][3]

Appearance Solid [2]

Storage

Store at -20°C for up to 1

month or at -80°C for up to 6

months (protect from light).[4]

[4]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any new experimental protocol involving

this compound.[5] However, the following minimum PPE is recommended for handling 2-O-
Acetyl-20-hydroxyecdysone in a laboratory setting:
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PPE Component Specification Rationale

Eye Protection
ANSI Z87.1 compliant safety

glasses with side shields.

Protects against accidental

splashes or airborne particles.

[5]

Hand Protection Disposable nitrile gloves.

Provides a barrier against

direct skin contact.[5] For

prolonged or repeated contact,

consider double-gloving.

Body Protection A standard laboratory coat.

Protects skin and personal

clothing from contamination.[3]

[6]

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area. If

weighing out larger quantities

or if dust is generated, a

NIOSH-approved N95

respirator is recommended.

Minimizes inhalation of

airborne particles.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[3]

Operational Plan: Step-by-Step Handling Procedures
This section outlines a standard operating procedure for the safe handling of 2-O-Acetyl-20-
hydroxyecdysone from receipt to use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name, concentration, and hazard

information.[7]

Record the date of receipt on the container.
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Store the compound according to the manufacturer's recommendations, typically at -20°C or

-80°C and protected from light.[4]

2. Preparation for Use (Weighing and Dissolution):

Preparation:

Ensure the work area, such as a chemical fume hood or a designated bench space, is

clean and uncluttered.

Cover the work surface with absorbent bench paper.[8]

Assemble all necessary equipment, including spatulas, weigh boats, and appropriate

solvent(s).

Weighing:

Use an analytical balance for accurate measurements.[9][10]

Tare the weigh boat before dispensing the compound.

To minimize the generation of airborne dust, handle the solid gently. Avoid pouring the

powder directly from the bottle if possible; use a spatula to transfer small amounts.[11]

If working with larger quantities that may produce dust, perform this step in a chemical

fume hood.

Close the container tightly after dispensing.

Dissolution:

Add the weighed compound to the desired solvent in an appropriate container (e.g., vial or

flask).

If necessary, aid dissolution by gentle heating or sonication, as recommended for this

compound.[4]
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Ensure the final solution is clearly labeled with the compound name, concentration,

solvent, and date of preparation.

3. Experimental Use:

Always wear the appropriate PPE as outlined above.

Handle solutions containing the compound with care to avoid spills and splashes.

Work in a well-ventilated area.

Avoid direct contact with skin, eyes, and clothing.

Disposal Plan
Even though 2-O-Acetyl-20-hydroxyecdysone is not classified as hazardous, all chemical

waste should be disposed of responsibly to prevent environmental contamination.

1. Solid Waste:

Unused Compound: Unwanted or expired solid 2-O-Acetyl-20-hydroxyecdysone should be

disposed of as chemical waste through your institution's hazardous waste management

program. Do not discard it in the regular trash.

Contaminated Materials: Disposable items that have come into contact with the compound,

such as weigh boats, gloves, and bench paper, should be collected in a designated, labeled

waste bag and disposed of through the chemical waste stream.

2. Liquid Waste:

Solutions: Solutions containing 2-O-Acetyl-20-hydroxyecdysone should be collected in a

clearly labeled, sealed waste container.

Compatibility: Do not mix incompatible waste streams. The waste container should be

appropriate for the solvent used.

Disposal Route: The collected liquid waste must be disposed of through your institution's

hazardous waste management program. Do not pour chemical solutions down the drain
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unless specifically permitted by your institution's environmental health and safety office.[1][2]

[4]

3. Empty Containers:

Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three times.

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty container to prevent misuse.[4]

Dispose of the clean, empty container in the regular trash or recycling, in accordance with

your institution's policies.

Visual Workflow and Decision Guides
To further clarify the procedural steps, the following diagrams illustrate the handling workflow

and PPE selection process.
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Safe Handling Workflow
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Experimental Use
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PPE Selection Guide

Core PPE (All Tasks)

Task-Specific Additional PPE

Additional Protection

Lab Coat

Safety Glasses

Nitrile Gloves

Closed-Toe Shoes

Task Assessment

N95 Respirator
Weighing large quantities/

Potential for dust

Face Shield

Splash hazard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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